Cas no 767-81-7 (1,2,4-Benzenetriol,6-methyl-)

• Product Name: 1,2,4-Benzenetriol,6-methyl-
• CAS No: 767-81-7
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 569590
• PubChem ID: 13026
• Update Time: 2025-04-19

1,2,4-Benzenetriol,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetriol,6-methyl-
• 6-methyl-1,2,4-benzenetriol
• 6-methylbenzene-1,2,4-triol
• DTXSID50227503
• 1,2,4-Benzenetriol, 6-methyl-
• SCHEMBL67576
• C03338
• Q27102255
• 767-81-7
• 2,3,5-TRIHYDROXYTOLUENE
• CHEBI:17185
• CHEMBL4102748

• Inchi： 1S/C7H8O3/c1-4-2-5(8)3-6(9)7(4)10/h2-3,8-10H,1H3
• InChI Key： GIGNQZIJYUEWTI-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C)O)O

Computed Properties

• Exact Mass: 140.047
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Density: 1.387
• Boiling Point: 313.1°C at 760 mmHg
• Flash Point: 160.6°C
• Refractive Index: 1.647

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroxyquinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Hydroxyquinols and derivatives